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Compound of Interest

Compound Name: Isosalvipuberulin

Cat. No.: B178432 Get Quote

A scarcity of publicly available scientific literature currently prevents the creation of an in-depth

technical guide on Isosalvipuberulin. This document synthesizes the limited existing

information on its natural sources, isolation, and preliminary biological screening.

Isosalvipuberulin, also known as Isopuberulin, is a diterpenoid compound. Its chemical

formula is C₂₀H₁₄O₅, and its CAS number is 115321-32-9.

Natural Sources and Abundance
Isosalvipuberulin has been identified in a few species within the Salvia genus. The primary

sources confirmed in the scientific literature are Salvia puberula and Salvia dugesii.[1] While

other databases suggest its presence in Salvia leucantha and Salvia melissodora, the primary

publications for these sources were not available for review.

There is currently no quantitative data available in the public domain regarding the abundance

of Isosalvipuberulin in these plant species.

Natural Source Plant Family Reference

Salvia puberula Lamiaceae [1]

Salvia dugesii Lamiaceae [2][3]
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A detailed, step-by-step experimental protocol for the isolation and purification of

Isosalvipuberulin is not fully available. However, a study on the chemical constituents of

Salvia dugesii outlines a general methodology for its isolation.

General Isolation Procedure from Salvia dugesii

The aerial parts of Salvia dugesii were subjected to an extraction and chromatographic

separation process to yield several neo-clerodane diterpenoids, including Isosalvipuberulin.

[2][3]

Extraction: The initial step involves the extraction of the dried and powdered aerial parts of

the plant with acetone.[2]

Chromatographic Separation: The resulting crude acetone extract is then subjected to

multiple column chromatography steps to separate the individual compounds. The described

process utilizes:

Silica gel chromatography

MCI gel chromatography

Sephadex LH-20 chromatography

The exact sequence, solvent systems, and fractions containing Isosalvipuberulin are not

detailed in the available literature. The structure of the isolated compound was originally

established through spectroscopic methods and X-ray diffraction analysis.[1]

Aerial Parts of Salvia dugesii Acetone Extraction Crude Acetone Extract Column Chromatography
(Silica Gel, MCI Gel, Sephadex LH-20) Isosalvipuberulin

Click to download full resolution via product page

Caption: General workflow for the isolation of Isosalvipuberulin.
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Information regarding the biological activity and mechanism of action of Isosalvipuberulin is

very limited. A study on compounds isolated from Salvia dugesii evaluated the isolates,

including Isosalvipuberulin, for several biological activities.[2][3]

Screened Activities:

Anti-feedant activity

Cytotoxic activity

Antiviral activity

While these screenings were performed, the available publication does not provide specific

results for Isosalvipuberulin.[2][3] The study does mention that another isolated compound,

Dugesin F, was found to be a non-toxic antiviral agent against the influenza virus FM1.[2][3]

There is no information available in the scientific literature regarding any signaling pathways

modulated by Isosalvipuberulin.

In conclusion, while Isosalvipuberulin has been identified and isolated from specific Salvia

species, there remains a significant lack of detailed scientific data. Further research is required

to determine its abundance in its natural sources, to develop detailed and replicable isolation

protocols, and to thoroughly investigate its potential biological activities and mechanisms of

action.
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To cite this document: BenchChem. [Isosalvipuberulin: An Overview of a Diterpenoid from
the Salvia Genus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178432#natural-sources-and-abundance-of-
isosalvipuberulin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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